Cas no 1365988-29-9 (2,6-bis(trifluoromethyl)piperidine)

• Product Name: 2,6-bis(trifluoromethyl)piperidine
• CAS No: 1365988-29-9
• MF: C₇H₉F₆N
• MW: 221.143482923508
• MDL: MFCD21602143
• CID: 4593720
• PubChem ID: 54096369
• Update Time: 2025-05-24

2,6-bis(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(trifluoromethyl)piperidine
• Piperidine, 2,6-bis(trifluoromethyl)-

• MDL： MFCD21602143
• Inchi： 1S/C7H9F6N/c8-6(9,10)4-2-1-3-5(14-4)7(11,12)13/h4-5,14H,1-3H2
• InChI Key： APPHZZVNZFLFTE-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)CCCC1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2,6-bis(trifluoromethyl)piperidine

Comprehensive Overview of 2,6-bis(trifluoromethyl)piperidine (CAS No. 1365988-29-9): Properties, Applications, and Industry Insights

2,6-bis(trifluoromethyl)piperidine (CAS No. 1365988-29-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. Researchers often search for "2,6-bis(trifluoromethyl)piperidine synthesis" or "CAS 1365988-29-9 applications," reflecting its growing relevance in modern chemistry.

The compound’s molecular structure features a piperidine ring substituted with two trifluoromethyl groups at the 2 and 6 positions, contributing to its steric and electronic effects. This design is particularly useful in modulating biological activity, as seen in recent studies on kinase inhibitors and antimicrobial agents. Keywords like "fluorinated piperidine derivatives" and "1365988-29-9 solubility" are frequently queried, highlighting the demand for data on its physicochemical behavior.

In the context of sustainability, 2,6-bis(trifluoromethyl)piperidine aligns with trends in green chemistry. Its potential for reducing metabolic degradation in active pharmaceutical ingredients (APIs) can minimize dosing frequency, a topic often explored under "eco-friendly fluorinated compounds." Additionally, its role in crop protection chemicals addresses queries like "agrochemical applications of trifluoromethyl piperidines," linking it to food security discussions.

From a synthetic perspective, the compound’s preparation involves multi-step routes, including nucleophilic substitution and hydrogenation. Searches for "1365988-29-9 suppliers" or "scalable synthesis of bis(trifluoromethyl)piperidine" indicate industrial interest. Analytical techniques such as NMR and HPLC are critical for quality control, as noted in queries like "CAS 1365988-29-9 characterization."

Emerging applications in material science, such as its use in liquid crystals or coatings, further expand its utility. Terms like "2,6-bis(trifluoromethyl)piperidine in polymers" reflect interdisciplinary exploration. Regulatory compliance and safety data (e.g., "1365988-29-9 SDS") remain essential for handling, though the compound is not classified under restricted categories.

In summary, 2,6-bis(trifluoromethyl)piperidine (CAS No. 1365988-29-9) bridges multiple scientific domains, driven by its versatile properties. Its alignment with trends like sustainable chemistry and precision agriculture ensures continued relevance, while technical queries underscore the need for deeper research and accessible data.